Cas no 900138-62-7 (2,5-Pyridinediamine, 1-oxide)

2,5-Pyridinediamine, 1-oxide structure
2,5-Pyridinediamine, 1-oxide structure
Product Name:2,5-Pyridinediamine, 1-oxide
CAS No:900138-62-7
MF:C5H7N3O
MW:125.128580331802
CID:2811870
Update Time:2023-08-07

2,5-Pyridinediamine, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-iminopyridin-1(2H)-ol
    • 2,5-Pyridinediamine, 1-oxide
    • Inchi: 1S/C5H7N3O/c6-4-1-2-5(7)8(9)3-4/h1-3,7,9H,6H2
    • InChI Key: UXEUBNWRGUYMGC-UHFFFAOYSA-N
    • SMILES: ON1C(C=CC(=C1)N)=N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 194
  • XLogP3: -1
  • Topological Polar Surface Area: 73.3
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